Cas no 63134-04-3 (Acetamide,N-[3-(ethylamino)-4-methylphenyl]-)

• Product Name: Acetamide,N-[3-(ethylamino)-4-methylphenyl]-
• CAS No: 63134-04-3
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 520830
• PubChem ID: 113042
• Update Time: 2025-06-25

Acetamide,N-[3-(ethylamino)-4-methylphenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[3-(ethylamino)-4-methylphenyl]-
• N-[3-(ethylamino)-4-methylphenyl]acetamide
• N1-[3-(Ethylamino)-4-methylphenyl]acetamide
• N-(3-(Ethylamino)-4-methylphenyl)acetamide
• SCHEMBL10799787
• MRNDZGBBVKUGJY-UHFFFAOYSA-N
• MS-22245
• HMS548M07
• EINECS 263-908-8
• J-523386
• AKOS009157745
• 63134-04-3
• Acetamide, N-(3-(ethylamino)-4-methylphenyl)-
• CHEBI:194987
• DTXSID8069696
• Oprea1_095168
• NS00035318
• DivK1c_001311
• CDS1_000271
• Acetamide, N-[3-(ethylamino)-4-methylphenyl]-
• Maybridge1_002559

• Inchi： 1S/C11H16N2O/c1-4-12-11-7-10(13-9(3)14)6-5-8(11)2/h5-7,12H,4H2,1-3H3,(H,13,14)
• InChI Key： MRNDZGBBVKUGJY-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(C)=C(C=1)NCC

Computed Properties

• Exact Mass: 192.12600
• Monoisotopic Mass: 192.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Density: 1.1
• Boiling Point: 383.7°C at 760 mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.597
• PSA: 41.13000
• LogP: 2.53120

Acetamide,N-[3-(ethylamino)-4-methylphenyl]- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on Acetamide,N-[3-(ethylamino)-4-methylphenyl]-

Acetamide,N-[3-(ethylamino)-4-methylphenyl]- (CAS No. 63134-04-3): A Comprehensive Overview

Acetamide,N-[3-(ethylamino)-4-methylphenyl]-, identified by its CAS number 63134-04-3, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a complex molecular structure, has garnered attention due to its potential applications in various scientific domains. Understanding its properties, synthesis, and emerging applications is crucial for researchers and professionals in the industry.

The molecular formula of Acetamide,N-[3-(ethylamino)-4-methylphenyl]- is C₁₂H₁₇N₂O, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. This structure imparts unique chemical characteristics that make it a valuable intermediate in organic synthesis and a candidate for further functionalization. The presence of both amide and aromatic rings suggests potential interactions with biological targets, making it a compound of interest in drug discovery.

In recent years, the pharmaceutical industry has seen a surge in the exploration of novel amide derivatives due to their diverse biological activities. Acetamide,N-[3-(ethylamino)-4-methylphenyl]- is no exception, with studies indicating its potential as a precursor in the synthesis of bioactive molecules. Researchers have been particularly interested in its ability to serve as a scaffold for developing compounds with therapeutic effects.

The synthesis of Acetamide,N-[3-(ethylamino)-4-methylphenyl]- involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the condensation of 4-methylbenzaldehyde with ethylamine to form an imine intermediate, which is subsequently hydrolyzed to yield the desired amide derivative. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

The structural features of Acetamide,N-[3-(ethylamino)-4-methylphenyl]- make it a versatile building block for medicinal chemistry. The aromatic ring system provides a platform for further functionalization, while the amide group offers opportunities for hydrogen bonding interactions with biological targets. These properties have led to its investigation in the development of small molecule inhibitors and modulators.

Recent research has highlighted the potential of Acetamide,N-[3-(ethylamino)-4-methylphenyl]- in addressing neurological disorders. Studies suggest that derivatives of this compound may interact with neurotransmitter receptors and ion channels, potentially leading to novel treatments for conditions such as depression and epilepsy. The ability to modify its structure allows researchers to fine-tune its pharmacological properties, enhancing its efficacy and selectivity.

In addition to its pharmaceutical applications, Acetamide,N-[3-(ethylamino)-4-methylphenyl]- has been explored in materials science. Its molecular structure makes it suitable for use as a ligand in coordination chemistry, where it can stabilize metal centers and facilitate catalytic reactions. This dual functionality underscores its importance as a multifaceted compound with broad utility.

The safety profile of Acetamide,N-[3-(ethylamino)-4-methylphenyl]- is another critical aspect that has been thoroughly evaluated. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further research is necessary to fully understand its long-term effects. Standard safety protocols are followed during handling and storage to ensure worker protection and environmental safety.

The market demand for high-quality intermediates like Acetamide,N-[3-(ethylamino)-4-methylphenyl]- continues to grow as the pharmaceutical industry advances. Manufacturers specializing in fine chemicals have recognized the value of this compound and have invested in optimizing production processes to meet industry standards. This ensures that researchers have access to reliable supplies for their studies.

In conclusion, Acetamide,N-[3-(ethylamino)-4-methylphenyl]- (CAS No. 63134-04-3) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique molecular structure and functional properties make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As scientific understanding progresses, the potential uses of this compound are expected to expand further.